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Compound of Interest

Compound Name:
3-(Acryloyloxy)-2-hydroxypropyl

methacrylate

Cat. No.: B158976 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate (CAS No. 1709-71-3). The information is

presented to be a valuable resource for professionals in research, scientific endeavors, and

drug development, offering quantitative data, detailed experimental protocols, and a

visualization of its synthesis.

Core Physical Properties
3-(Acryloyloxy)-2-hydroxypropyl methacrylate, also known as glycerol 1-acrylate 3-

methacrylate, is a bifunctional monomer containing both acrylate and methacrylate groups.

This structure allows for its use in the synthesis of polymers with tailored properties for various

applications, including in the biomedical field. A summary of its key physical properties is

provided in the table below.
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Property Value

Molecular Formula C₁₀H₁₄O₅

Molecular Weight 214.22 g/mol [1][2]

Density 1.14 g/mL at 25 °C[1][3][4]

Refractive Index (n20/D) 1.473[1][3][4]

Boiling Point 130-155 °C at 0.18-0.5 Torr[5]

301.7 °C at 760 mmHg (predicted)[3]

Flash Point >230 °F (>110 °C)[3][4]

Water Solubility Insoluble[3][4]

Vapor Pressure 0.000101 mmHg at 25°C[3]

Storage Temperature 2-8°C[1][3][4]

Appearance Colorless to Almost Colorless Clear Liquid[5]

Synonyms
1-(Acryloyloxy)-2-hydroxy-3-

(methacryloyloxy)propane, AHPMA[3]

Experimental Protocols for Property Determination
The following sections detail the general methodologies for determining the key physical

properties of liquid monomers like 3-(Acryloyloxy)-2-hydroxypropyl methacrylate.

The refractive index is a fundamental physical property that is indicative of a substance's purity.

An Abbe refractometer is a commonly used instrument for this measurement.

Methodology:

Calibration: The refractometer is first calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of 3-(Acryloyloxy)-2-hydroxypropyl methacrylate are

placed on the clean, dry prism surface of the refractometer.
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Measurement: The prisms are closed and locked. Light is passed through the sample, and

the telescope eyepiece is adjusted until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.

Due to its high boiling point at atmospheric pressure, the boiling point of 3-(Acryloyloxy)-2-
hydroxypropyl methacrylate is typically determined under reduced pressure (vacuum) to

prevent polymerization or decomposition at elevated temperatures.

Methodology:

Apparatus Setup: A vacuum distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a receiving flask, a vacuum pump, and a manometer to measure the

pressure.

Sample and Boiling Chips: The distillation flask is filled to about one-third of its volume with

the liquid sample, and a few boiling chips are added to ensure smooth boiling.

Vacuum Application: The system is evacuated to the desired pressure, which is monitored by

the manometer.

Heating: The distillation flask is gently heated. The temperature at which the liquid boils and

the vapor condenses on the thermometer bulb, with the condensate dripping into the

receiving flask, is recorded as the boiling point at that specific pressure.

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in the air. For high-boiling liquids like 3-(Acryloyloxy)-2-hydroxypropyl methacrylate,

a closed-cup method such as the Pensky-Martens closed-cup tester is appropriate.

Methodology:

Apparatus: A Pensky-Martens closed-cup apparatus is used, which consists of a brass test

cup with a close-fitting lid, a stirrer, and a means for heating and introducing an ignition

source.
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Sample Preparation: The test cup is filled with the sample to the specified level.

Heating and Stirring: The sample is heated at a slow, constant rate while being continuously

stirred.

Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source

is briefly introduced into the vapor space above the liquid.

Flash Point Determination: The flash point is the lowest temperature at which the application

of the ignition source causes the vapors of the sample to ignite with a distinct flash inside the

cup.

Synthesis Pathway
3-(Acryloyloxy)-2-hydroxypropyl methacrylate is commonly synthesized via the ring-

opening reaction of glycidyl methacrylate (GMA) with acrylic acid. This reaction is typically

catalyzed by a base or a Lewis acid.

Glycidyl Methacrylate (GMA)

Intermediate Adduct

Ring-opening

Acrylic Acid (AA)

Catalyst
(e.g., Tertiary Amine)

3-(Acryloyloxy)-2-hydroxypropyl
methacrylate (AHPMA)

Proton Transfer

Click to download full resolution via product page

Caption: Synthesis of AHPMA from GMA and AA.

The reaction proceeds through the nucleophilic attack of the carboxylate from acrylic acid on

the epoxide ring of glycidyl methacrylate. This is followed by a proton transfer to yield the final
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product, 3-(Acryloyloxy)-2-hydroxypropyl methacrylate. The choice of catalyst and reaction

conditions can influence the reaction rate and selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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